4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole

• IUPAC Name: 4-ethyl-3-(4-methylphenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C19H21N3S/c1-4-22-18(17-10-8-14(2)9-11-17)20-21-19(22)23-13-16-7-5-6-15(3)12-16/h5-12H,4,13H2,1-3H3
• InChI Key: TWNPPFNPUVSOFD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC(=C2)C)C3=CC=C(C=C3)C
• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol

Description

4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole, also known as EMT, is a chemical compound that belongs to the class of triazole derivatives. EMT is a synthetic compound that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer properties, 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has been shown to have anti-inflammatory and antioxidant effects. 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has also been shown to have neuroprotective effects, and studies have investigated its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced in large quantities and with a high degree of purity. 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole is also relatively stable, which makes it easier to handle and store. However, there are also limitations to the use of 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects. Additionally, 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has not yet been extensively tested in animal models, which limits its potential for use in preclinical studies.

Future Directions

There are several future directions for research on 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the final product. Another area of interest is the investigation of 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole's potential use in combination with other anticancer drugs to enhance its effects. Additionally, further studies are needed to fully understand the mechanism of action of 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole and to identify the specific signaling pathways and enzymes that it targets. Finally, more extensive testing in animal models is needed to determine the safety and efficacy of 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole in vivo.

Scientific Research Applications

4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has been studied for its potential use in scientific research, particularly in the field of cancer research. 4-ethyl-3-[(3-methylbenzyl)thio]-5-(4-methylphenyl)-4H-1,2,4-triazole has been shown to have anticancer properties, and studies have investigated its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and leukemia.